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Introduction to Single-Molecule FRET (smFRET)

Single-molecule Forster Resonance Energy Transfer (SmFRET) is a powerful biophysical
technique that allows for the study of conformational dynamics and intermolecular interactions
of biomolecules in real-time.[1][2] By measuring the efficiency of non-radiative energy transfer
from an excited donor fluorophore (Cy3) to a nearby acceptor fluorophore (Cy5), SmFRET can
provide information on the distance between the two dyes on a nanometer scale.[3][4] This
makes it an invaluable tool for investigating dynamic processes such as protein folding,
enzyme catalysis, and nucleic acid dynamics, which are often obscured in ensemble-averaged
measurements.[1]

The most commonly used method for sSmFRET studies involves immobilizing molecules on a
passivated glass surface and imaging them using Total Internal Reflection Fluorescence (TIRF)
microscopy.[5] This setup enables the simultaneous observation of hundreds of individual
molecules for extended periods, from milliseconds to minutes.[5]

The Cy3-Cy5 FRET Pair

The cyanine dyes Cy3 and Cy5 are the most widely used fluorophore pair for SmFRET
experiments due to their excellent photophysical properties.[2][6]

Key Advantages:
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e High Quantum Yield and Extinction Coefficient: These properties contribute to bright and
easily detectable fluorescence signals.[6]

e Good Photostability: When used with oxygen scavenging systems, Cy3 and Cy5 can be
observed for extended periods before photobleaching.[6]

» Favorable Forster Distance (Ro): The Ro for the Cy3-Cy5 pair is approximately 5.4 nm,
making it suitable for measuring distances in the range of 2 to 8 nm, which is relevant for
many biological processes.[2][4]

o Spectral Separation: The emission spectrum of Cy3 has a good overlap with the absorption
spectrum of Cy5, while their emission spectra are well-separated, minimizing spectral
crosstalk.[5]

Table 1: Photophysical Properties of the Cy3-Cy5 FRET Pair

Property Cy3 (Donor) Cy5 (Acceptor)
Excitation Maximum ~550 nm ~649 nm

Emission Maximum ~570 nm ~670 nm

Extinction Coefficient ~150,000 M~1cm~t ~250,000 M~1cm~t
Quantum Yield ~0.16 (conjugated to DNA) ~0.20 (conjugated to DNA)
Forster Distance (Ro) \multicolumn{2K C

Experimental Workflow

The general workflow for an smFRET experiment using a Cy3-Cy5 pair can be broken down
into several key stages, from sample preparation to data analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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